Cas no 2137936-14-0 ((5-Bromo-2-chlorophenyl)methanesulfonyl fluoride)

(5-Bromo-2-chlorophenyl)methanesulfonyl fluoride is a sulfonyl fluoride derivative featuring a bromo- and chloro-substituted phenyl ring. This compound is primarily utilized as a reactive intermediate in medicinal chemistry and chemical biology, particularly in the development of covalent inhibitors targeting serine hydrolases. Its sulfonyl fluoride group enables selective and irreversible binding to active-site residues, making it valuable for activity-based protein profiling (ABPP) and probe design. The bromo and chloro substituents enhance its reactivity and provide handles for further functionalization. The compound exhibits stability under standard handling conditions, ensuring consistent performance in synthetic applications. Its utility in targeted covalent modification underscores its importance in biochemical and pharmaceutical research.

(5-Bromo-2-chlorophenyl)methanesulfonyl fluoride structure

2137936-14-0 structure

Product Name:(5-Bromo-2-chlorophenyl)methanesulfonyl fluoride

CAS No:2137936-14-0

MF:C₇H₅BrClFO₂S

MW:287.533802747726

CID:5941687

PubChem ID:165452975

Update Time:2025-06-11

(5-Bromo-2-chlorophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- (5-bromo-2-chlorophenyl)methanesulfonyl fluoride
- 2137936-14-0
- EN300-727697
- (5-Bromo-2-chlorophenyl)methanesulfonyl fluoride
- Inchi： 1S/C7H5BrClFO2S/c8-6-1-2-7(9)5(3-6)4-13(10,11)12/h1-3H,4H2
- InChI Key： LYAWZVCTHDWMAQ-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1)CS(=O)(=O)F)Cl

Computed Properties

Exact Mass: 285.88662g/mol
Monoisotopic Mass: 285.88662g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 42.5Å²

(5-Bromo-2-chlorophenyl)methanesulfonyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-727697-1.0g	(5-bromo-2-chlorophenyl)methanesulfonyl fluoride	2137936-14-0		1g	$0.0	2023-06-07

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Additional information on (5-Bromo-2-chlorophenyl)methanesulfonyl fluoride

(5-Bromo-2-chlorophenyl)methanesulfonyl fluoride: A Comprehensive Overview

The compound (5-Bromo-2-chlorophenyl)methanesulfonyl fluoride, identified by the CAS number 2137936-14-0, is a significant molecule in the field of organic chemistry and materials science. This compound, often referred to as 5-bromo-2-chlorophenyl methanesulfonyl fluoride, has garnered attention due to its unique chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of sulfonyl fluorides like (5-Bromo-2-chlorophenyl)methanesulfonyl fluoride in the development of advanced materials and pharmaceuticals. The molecule's structure, featuring a sulfonyl group attached to a fluorine atom and a substituted phenyl ring, contributes to its reactivity and versatility in chemical reactions. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery.

The synthesis of (5-Bromo-2-chlorophenyl)methanesulfonyl fluoride involves a multi-step process that typically begins with the bromination and chlorination of phenol derivatives. The introduction of the sulfonyl fluoride group is achieved through nucleophilic substitution reactions, often utilizing sulfuryl chloride or other suitable reagents. This compound's stability and reactivity make it a valuable precursor in organic synthesis.

In terms of applications, (5-Bromo-2-chlorophenyl)methanesulfonyl fluoride has been investigated for its potential in polymer chemistry. Its ability to act as a crosslinking agent or a building block for high-performance polymers has been demonstrated in recent studies. Additionally, this compound has shown promise in the development of flame-retardant materials, where its unique electronic properties contribute to enhanced thermal stability.

The latest research on (5-Bromo-2-chlorophenyl)methanesulfonyl fluoride has focused on its catalytic applications. Scientists have discovered that this compound can serve as an efficient catalyst in various organic transformations, including Friedel-Crafts alkylation and acylation reactions. Its ability to activate carbonyl groups and facilitate nucleophilic attacks has made it a valuable tool in asymmetric synthesis.

Moreover, the environmental impact of synthesizing and using (5-Bromo-2-chlorophenyl)methanesulfonyl fluoride has been a topic of interest among researchers. Studies have shown that by optimizing reaction conditions and employing green chemistry principles, the production process can be made more sustainable with minimal waste generation.

In conclusion, (5-Bromo-2-chlorophenyl)methanesulfonyl fluoride is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and catalytic applications, position it as a key molecule for future innovations in materials science and pharmaceutical research.